ethyl 3-{[(4-biphenylylcarbonyl)amino]methyl}-1,4'-bipiperidine-1'-carboxylate

• IUPAC Name: ethyl 4-[3-[[(4-phenylbenzoyl)amino]methyl]piperidin-1-yl]piperidine-1-carboxylate
• InChI: InChI=1S/C27H35N3O3/c1-2-33-27(32)29-17-14-25(15-18-29)30-16-6-7-21(20-30)19-28-26(31)24-12-10-23(11-13-24)22-8-4-3-5-9-22/h3-5,8-13,21,25H,2,6-7,14-20H2,1H3,(H,28,31)
• InChI Key: CGLVJTCCMIKQOD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCC(CC1)N2CCCC(C2)CNC(=O)C3=CC=C(C=C3)C4=CC=CC=C4
• Molecular Formula: C27H35N3O3
• Molecular Weight: 449.6 g/mol

Description

Ethyl 3-{[(4-biphenylylcarbonyl)amino]methyl}-1,4'-bipiperidine-1'-carboxylate (EBPC) is a chemical compound that has gained interest in scientific research due to its potential therapeutic applications. EBPC is a bipiperidine-based compound that has been synthesized and studied for its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of ethyl 3-{[(4-biphenylylcarbonyl)amino]methyl}-1,4'-bipiperidine-1'-carboxylate is not fully understood, but it has been suggested to act as an inhibitor of histone deacetylases (HDACs). HDACs are enzymes that regulate gene expression and play a role in various cellular processes. Inhibition of HDACs by this compound may lead to changes in gene expression and subsequent therapeutic effects.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, reduce inflammation, and alleviate pain. This compound has also been found to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

Ethyl 3-{[(4-biphenylylcarbonyl)amino]methyl}-1,4'-bipiperidine-1'-carboxylate has several advantages for lab experiments. It is relatively easy to synthesize and has high purity and yield. This compound is also stable and has a long shelf-life, making it suitable for long-term experiments. However, one limitation of this compound is its cost, which may be a barrier for some researchers.

Future Directions

There are several future directions for research on ethyl 3-{[(4-biphenylylcarbonyl)amino]methyl}-1,4'-bipiperidine-1'-carboxylate. One area of interest is its potential use in combination with other drugs or therapies for cancer treatment. This compound may also be studied for its potential use in the treatment of other neurological disorders. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on gene expression.

Synthesis Methods

The synthesis of ethyl 3-{[(4-biphenylylcarbonyl)amino]methyl}-1,4'-bipiperidine-1'-carboxylate involves the reaction of 1-benzylpiperidine-4-carboxylic acid with biphenyl-4-carbonyl chloride in the presence of triethylamine and N,N-dimethylformamide. The resulting compound is then reacted with ethyl chloroformate to obtain this compound. The synthesis method has been optimized to yield high purity and yield of this compound.

Scientific Research Applications

Ethyl 3-{[(4-biphenylylcarbonyl)amino]methyl}-1,4'-bipiperidine-1'-carboxylate has been studied for its potential therapeutic applications in various fields of scientific research. It has been found to have anticancer properties, anti-inflammatory effects, and analgesic activity. This compound has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.